3,4-dichloro-N-[2-(8-quinolinyloxy)ethyl]benzamide

• Molecular Formula: C18H14Cl2N2O2
• Molecular Weight: 361.2 g/mol
• IUPAC Name: 3,4-dichloro-N-(2-quinolin-8-yloxyethyl)benzamide
• InChI: InChI=1S/C18H14Cl2N2O2/c19-14-7-6-13(11-15(14)20)18(23)22-9-10-24-16-5-1-3-12-4-2-8-21-17(12)16/h1-8,11H,9-10H2,(H,22,23)
• InChI Key: VHXJRJDXPYSJTH-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C(=C1)OCCNC(=O)C3=CC(=C(C=C3)Cl)Cl)N=CC=C2

Description

3,4-dichloro-N-[2-(8-quinolinyloxy)ethyl]benzamide, also known as Q-VD-OPh, is a chemical compound that has been studied for its potential applications in scientific research. Q-VD-OPh is a small molecule inhibitor of caspase activity, which plays a crucial role in programmed cell death or apoptosis.

Mechanism of Action

3,4-dichloro-N-[2-(8-quinolinyloxy)ethyl]benzamide acts as a small molecule inhibitor of caspase activity by binding to the active site of caspases and preventing their activation. Caspases are a family of proteases that play a crucial role in programmed cell death or apoptosis. 3,4-dichloro-N-[2-(8-quinolinyloxy)ethyl]benzamide has been shown to inhibit caspase-3, -7, and -9 activity, which are involved in the initiation and execution of apoptosis.
Biochemical and Physiological Effects:
3,4-dichloro-N-[2-(8-quinolinyloxy)ethyl]benzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to protect cells from apoptosis induced by various stimuli, including staurosporine, etoposide, and oxidative stress. 3,4-dichloro-N-[2-(8-quinolinyloxy)ethyl]benzamide has also been shown to protect neurons from excitotoxicity-induced cell death and reduce infarct size in a mouse model of ischemic stroke.

Advantages and Limitations for Lab Experiments

3,4-dichloro-N-[2-(8-quinolinyloxy)ethyl]benzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and has high specificity for caspases. 3,4-dichloro-N-[2-(8-quinolinyloxy)ethyl]benzamide has also been shown to be effective in various cell types and animal models. However, 3,4-dichloro-N-[2-(8-quinolinyloxy)ethyl]benzamide has some limitations, including its low solubility in water and its potential off-target effects.

Future Directions

There are several future directions for the study of 3,4-dichloro-N-[2-(8-quinolinyloxy)ethyl]benzamide. One direction is to further investigate its potential applications in the treatment of various diseases, such as neurodegenerative diseases, cardiovascular diseases, and cancer. Another direction is to develop more potent and selective caspase inhibitors based on the structure of 3,4-dichloro-N-[2-(8-quinolinyloxy)ethyl]benzamide. Additionally, the use of 3,4-dichloro-N-[2-(8-quinolinyloxy)ethyl]benzamide as a tool to study the role of caspases in various biological processes could lead to new insights into the mechanisms of cell death and survival.
Conclusion:
In conclusion, 3,4-dichloro-N-[2-(8-quinolinyloxy)ethyl]benzamide is a small molecule inhibitor of caspase activity that has been extensively studied for its potential applications in scientific research. 3,4-dichloro-N-[2-(8-quinolinyloxy)ethyl]benzamide has been shown to inhibit caspase activity, protect cells from apoptosis, and reduce infarct size in a mouse model of ischemic stroke. 3,4-dichloro-N-[2-(8-quinolinyloxy)ethyl]benzamide has several advantages for lab experiments, including its high specificity for caspases and its effectiveness in various cell types and animal models. However, 3,4-dichloro-N-[2-(8-quinolinyloxy)ethyl]benzamide has some limitations, including its low solubility in water and potential off-target effects. There are several future directions for the study of 3,4-dichloro-N-[2-(8-quinolinyloxy)ethyl]benzamide, including its potential applications in the treatment of various diseases and the development of more potent and selective caspase inhibitors.

Synthesis Methods

The synthesis of 3,4-dichloro-N-[2-(8-quinolinyloxy)ethyl]benzamide involves the reaction of 3,4-dichlorobenzoyl chloride and 8-hydroxyquinoline in the presence of triethylamine and dichloromethane. The resulting product is then treated with N-ethyl-N-(3-dimethylaminopropyl)carbodiimide and O-phenylenediamine to form 3,4-dichloro-N-[2-(8-quinolinyloxy)ethyl]benzamide. The yield of the synthesis process is typically around 50%.

Scientific Research Applications

3,4-dichloro-N-[2-(8-quinolinyloxy)ethyl]benzamide has been extensively studied for its potential applications in scientific research. It has been shown to inhibit caspase activity in various cell types, including neurons, cardiomyocytes, and cancer cells. 3,4-dichloro-N-[2-(8-quinolinyloxy)ethyl]benzamide has also been used to study the role of caspases in various biological processes, such as apoptosis, necroptosis, and autophagy.